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Compound of Interest

Compound Name: 3-Chloro-5-fluoroaniline

CAS No.: 4863-91-6

Cat. No.: B1302006 Get Quote

Executive Summary & Immediate Action Profile
This guide defines the operational standard for handling 3-Chloro-5-fluoroaniline (CAS: 4863-

91-6).[1][2][3][4] As a halogenated aniline intermediate commonly used in scaffold synthesis for

drug discovery, this compound presents a dual-hazard profile: acute systemic toxicity

(methemoglobinemia) and corrosive thermal decomposition products (HF/HCl).[1]

Core Directive: Treat all waste containing this compound as Halogenated Hazardous Waste.

Under no circumstances shall this material be disposed of via sanitary sewer or mixed with

non-halogenated organic solvents.[1]

Physiochemical & Hazard Data Table[2][3]
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Parameter Specification Operational Implication

CAS Number 4863-91-6
Unique identifier for waste

labeling.[1][2][3]

Physical State
Liquid (turns dark on air

exposure)

Store under inert gas; light-

sensitive.[1][2][3]

GHS Classification

Acute Tox. 4

(Oral/Dermal/Inhal), Skin/Eye

Irrit. 2

Treat as Toxic. Rapid

absorption through skin.[1][2]

[3]

Flash Point > 98°C (Combustible)
Class IIIB Combustible Liquid.

[1][2][3]

Incompatibilities
Acids, Acid Chlorides, Strong

Oxidizers

Violent Reaction Risk. Never

add to acid waste streams.[1]

[2][3]

Decomposition
Hydrogen Chloride (HCl),

Hydrogen Fluoride (HF)

Incineration requires scrubbers

(halogen-rated).[1][2][3]

Pre-Disposal Assessment & Segregation Logic[1][2]
[3][6]
Effective disposal begins at the bench.[1][3] The presence of both chlorine and fluorine atoms

dictates that this material must be segregated from standard organic waste streams to prevent

damage to standard incinerator refractory linings and to ensure regulatory compliance

(RCRA/REACH).[1]

The "Why": Mechanism of Hazard[3][5]
Biological: Like many anilines, 3-Chloro-5-fluoroaniline can induce methemoglobinemia,

oxidizing hemoglobin to methemoglobin, which cannot transport oxygen.[1][2][3] This effect

is often delayed.[1]

Chemical: Upon thermal destruction (incineration), the fluorine atom converts to Hydrogen

Fluoride (HF).[1] If sent to a non-halogenated waste incinerator, the HF generated can

corrode the facility's infrastructure.
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Segregation Workflow (DOT Diagram)
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Figure 1: Segregation logic ensuring protection of waste infrastructure and personnel.[1][2][3]

Detailed Operational Protocols
Personal Protective Equipment (PPE) Matrix

Gloves:Double-gloving is mandatory.[1][2][3]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for spill cleanup.[1]

Rationale: Anilines permeate standard nitrile rubber.[1] Double gloving provides a

"breakthrough buffer" allowing time to doff gloves immediately upon contamination [1].[1]

Respiratory: Work within a certified fume hood.[1] If handling large volumes outside

containment, a half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is

required.[1][3]

Liquid Waste Disposal (Mother Liquors)
Objective: Prevent exothermic reactions in the waste container and ensure halogen capture.

Quench & Neutralize: If the aniline is in a reaction mixture with reagents (e.g., acid

chlorides), quench the reaction first.[1] Verify pH is between 6 and 9.[1]

Warning: Adding aniline waste to an acidic waste carboy can generate heat and toxic

fumes.[1]

Container Selection: Use High-Density Polyethylene (HDPE) or Glass carboys.[1][3] Avoid

metal containers due to potential corrosion from hydrolysis products.[1][3]

Labeling:

Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[1][3]

Constituent Listing: Explicitly write "3-Chloro-5-fluoroaniline" and "Toxic."[1][2][3]
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Satellite Accumulation: Store in a secondary containment tray in the Satellite Accumulation

Area (SAA). Keep the cap closed unless adding waste.

Solid Waste Disposal (Contaminated Debris)
Objective: Prevent secondary exposure to janitorial or waste-handling staff.[1][3]

Decontamination: Wipe down gross contamination with a solvent wipe (ethanol or acetone).

[1]

Containment: Place wipes, gloves, and weighing boats into a clear plastic chemically

resistant bag (2-4 mil).[1]

Double Bagging: Seal the first bag (twist and tape) and place it inside a second bag.

Disposal: Deposit into the "Solid Hazardous Waste" drum. Do not place in regular trash or

biohazard bins.

Emergency Contingencies: Spills & Exposure[1][6]
[7]
Spill Response Workflow (DOT Diagram)

Spill Detected 1. Evacuate & Ventilate
(Alert Lab Personnel)

2. Don PPE
(Resp + Double Gloves)

3. Absorb
(Vermiculite/Sand)

4. Collect
(Scoop to Jar)

5. Surface Decon
(Soap/Water Wash)

Click to download full resolution via product page

Figure 2: Immediate response protocol for laboratory-scale spills.

Exposure First Aid[1][3][6][8]
Skin Contact: Immediate wash with soap and copious water for 15 minutes.[1] Speed is

critical to prevent systemic absorption and methemoglobinemia [2].[1]

Eye Contact: Rinse for 15 minutes.[1][4]
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Medical Follow-up: If significant exposure occurs, medical observation for signs of cyanosis

(blue lips/nails) is required.[1][3][5]

Regulatory & Compliance Notes
RCRA (USA): While 3-Chloro-5-fluoroaniline is not explicitly P-listed or U-listed by specific

name, it is a Characteristic Hazardous Waste due to toxicity and reactivity.[1][2][3] It must be

coded as D001 (if in flammable solvent) and managed as halogenated waste (often F-listed

if spent solvents are involved) [3].[1]

Incineration: The waste contractor must use an incinerator equipped with acid gas scrubbers

to neutralize the HF and HCl produced during combustion [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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